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These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of Anaplastic Lymphoma Kinase (ALK) protein in formalin-fixed, paraffin-embedded

(FFPE) tissue sections. This protocol is intended for researchers, scientists, and drug

development professionals investigating ALK expression in various cancers, including non-

small cell lung cancer (NSCLC) and anaplastic large cell lymphoma (ALCL).

Introduction
Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that plays a crucial role in the

development of the brain and nervous system.[1] Chromosomal rearrangements, mutations, or

amplifications of the ALK gene can lead to the expression of oncogenic fusion proteins, which

are implicated in the pathogenesis of several cancers, including NSCLC, ALCL, and

neuroblastoma.[2][3][4] Detection of ALK protein expression by immunohistochemistry is a

widely used method to identify patients who may benefit from ALK-targeted therapies.[5][6]

ALK Signaling Pathway
Activation of ALK, either through ligand binding or as a result of oncogenic fusion events,

triggers several downstream signaling cascades. These pathways, including the RAS-ERK,

PI3K-AKT, JAK-STAT, and PLCγ pathways, are critical for regulating cell proliferation, survival,

and growth.[7][8][9][10]
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Figure 1: Simplified ALK signaling pathway.

Immunohistochemistry Protocol
This protocol outlines the key steps for ALK protein detection in FFPE tissues.

I. Specimen Preparation
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Sectioning: Cut FFPE tissue blocks into 4 µm thick sections and mount them on positively

charged slides.[4]

Drying: Dry the slides completely, for example, in an incubator at 37°C for 24 hours.[4]

Deparaffinization and Rehydration: Deparaffinize the sections in xylene and rehydrate

through a graded series of ethanol solutions to water.[4]

II. Antigen Retrieval
Heat-Induced Epitope Retrieval (HIER) is the most common method for unmasking the ALK

antigen.[11][12][13]

Reagent: ALK Antigen Retrieval Solution (e.g., EDTA buffer, pH 9.0).[5][13]

Method:

Preheat a water bath or steamer to 95-99°C.[4]

Immerse the slides in the pre-warmed antigen retrieval solution.[4]

Incubate for 20-40 minutes at 95-99°C.[4]

Allow the slides to cool to room temperature in the retrieval solution.[4]

III. Staining Procedure
The following steps should be performed in a humidified chamber.

Peroxidase Block: Block endogenous peroxidase activity by incubating sections with a

peroxidase blocking solution for 5 minutes.[5]

Primary Antibody Incubation:

Apply the primary anti-ALK antibody (see Table 1 for recommended clones and dilutions).

Incubate for 30-60 minutes at room temperature.[3][14]

Detection System:
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Use a sensitive polymer-based detection system (e.g., HRP-linked) for visualization.[3][14]

Follow the manufacturer's instructions for the application of the secondary antibody and

polymer reagent.

Chromogen:

Apply a DAB (3,3'-Diaminobenzidine) chromogen solution and incubate for 5-10 minutes,

or until the desired stain intensity is achieved.[3][14]

Counterstaining:

Counterstain with hematoxylin to visualize cell nuclei.[4]

Dehydration and Mounting:

Dehydrate the sections through graded ethanol and clear in xylene.

Coverslip with a permanent mounting medium.

IV. Controls
Positive Control: Use FFPE sections of ALK-positive NSCLC or ALCL tissue, with ALK status

confirmed by a reference method like FISH.[1][15] Appendix tissue can also serve as a good

control, where ganglion cells should show positive staining.[1][16]

Negative Control: Use FFPE sections of ALK-negative NSCLC tissue.[15] Additionally, a

negative control slide where the primary antibody is omitted or replaced with a non-immune

immunoglobulin of the same isotype should be included.[15]

Data Presentation
Table 1: Recommended Primary Antibodies for ALK IHC
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Antibody
Clone

Type
Recommended
Dilution

Vendor
Examples

References

D5F3
Rabbit

Monoclonal

Ready-to-use

(Ventana) or 1:50

- 1:100

Ventana/Roche,

Cell Signaling

Technology

[5][17][18][19]

5A4
Mouse

Monoclonal
1:30 Novocastra/Leica [17][19][20]

ALK1
Mouse

Monoclonal
1:50 Dako/Agilent [19][20]

1A4
Mouse

Monoclonal
1:100 - 1:200 OriGene [3][17]

Note: The optimal dilution for each antibody should be determined by the end-user.

Table 2: Summary of IHC Protocol Parameters
Step Reagent/Parameter Incubation Time Temperature

Antigen Retrieval EDTA Buffer, pH 9.0 20-40 minutes 95-99°C

Peroxidase Block
Peroxidase Blocking

Solution
5 minutes Room Temp.

Primary Antibody See Table 1 30-60 minutes Room Temp.

Chromogen DAB 5-10 minutes Room Temp.

Counterstain Hematoxylin 0.5-5 minutes Room Temp.

Interpretation of Results
ALK staining is typically cytoplasmic and should be granular.[15][21]

Positive: Presence of strong granular cytoplasmic staining in any percentage of tumor cells.

[15][21]

Negative: Absence of strong granular cytoplasmic staining in tumor cells.[15][21]
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Weak, diffuse cytoplasmic staining should be interpreted with caution and may require

confirmation with an alternative method such as Fluorescence In Situ Hybridization (FISH).[22]
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Figure 2: Immunohistochemistry workflow for ALK detection.

Application Notes
Antibody Selection: The D5F3 and 5A4 clones have shown high sensitivity and specificity for

detecting ALK rearrangements in NSCLC.[17][19][23] The ALK1 clone, while effective for

ALCL, may lack the sensitivity to detect the lower levels of ALK protein expressed in NSCLC.

[16][17]

Automated vs. Manual Staining: Automated staining systems can provide greater

consistency and reproducibility.[5][24] However, manual staining can be equally effective

when properly optimized and controlled.[22]

Concordance with FISH: While IHC is a reliable screening method, discordant results

between IHC and FISH can occur.[21][25] In cases with equivocal IHC results, confirmation

with FISH is recommended.[22] The VENTANA ALK (D5F3) CDx Assay is an FDA-approved

IHC test that can be used as a standalone diagnostic for ALK-positive NSCLC.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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